N-(3-acetylphenyl)-4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]butanamide

• Molecular Formula: C20H18ClN3O3
• Molecular Weight: 383.8 g/mol
• IUPAC Name: N-(3-acetylphenyl)-4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]butanamide
• InChI: InChI=1S/C20H18ClN3O3/c1-13(25)14-6-4-7-15(12-14)22-18(26)10-5-11-19-23-20(24-27-19)16-8-2-3-9-17(16)21/h2-4,6-9,12H,5,10-11H2,1H3,(H,22,26)
• InChI Key: CITUSMDIVYBOSR-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CCCC2=NC(=NO2)C3=CC=CC=C3Cl

Description

N-(3-acetylphenyl)-4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]butanamide is a synthetic compound that belongs to the family of oxadiazole derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and material science.

Mechanism Of Action

The mechanism of action of N-(3-acetylphenyl)-4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]butanamide is not fully understood. However, it has been proposed that the compound exerts its biological activities through the modulation of various signaling pathways. For example, it has been shown to inhibit the activity of cyclooxygenase-2, an enzyme that plays a key role in the inflammatory response. It has also been shown to activate the caspase-3 pathway, leading to apoptosis in cancer cells.
Biochemical and Physiological Effects
N-(3-acetylphenyl)-4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]butanamide has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of cancer cells and to reduce the production of pro-inflammatory cytokines. In vivo studies have shown that the compound exhibits significant anticonvulsant activity and can cross the blood-brain barrier, making it a potential candidate for the treatment of neurological disorders.

Advantages And Limitations For Lab Experiments

One of the advantages of using N-(3-acetylphenyl)-4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]butanamide in lab experiments is its ability to exhibit multiple biological activities, making it a versatile compound for various applications. However, one of the limitations is the lack of information on its toxicity and safety profile, which needs to be further investigated before its use in clinical applications.

Future Directions

There are several future directions for the research on N-(3-acetylphenyl)-4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]butanamide. One of the areas of interest is the development of novel drug delivery systems using this compound. Another potential direction is the investigation of its use as a fluorescent probe for bioimaging. Additionally, further studies are needed to explore its potential as a therapeutic agent for the treatment of neurological disorders and cancer.

Synthesis Methods

The synthesis of N-(3-acetylphenyl)-4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]butanamide can be achieved through a multistep reaction. One of the commonly used methods involves the reaction of 2-chlorobenzohydrazide with ethyl acetoacetate in the presence of acetic anhydride to form 3-(2-chlorophenyl)-1,2,4-oxadiazol-5-amine. The resulting compound is then reacted with 3-acetylbenzoic acid in the presence of triethylamine and 1,3-dicyclohexylcarbodiimide to form N-(3-acetylphenyl)-4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]butanamide.

Scientific Research Applications

N-(3-acetylphenyl)-4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]butanamide has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has been shown to exhibit significant anticonvulsant, anti-inflammatory, and anticancer activities. In pharmacology, it has been investigated for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier. In material science, it has been studied for its potential use as a fluorescent probe and as a building block for the synthesis of novel materials.